Cas no 50903-05-4 (Morpholine, 4-[(3-nitrophenyl)thioxomethyl]-)

• Product name: Morpholine, 4-[(3-nitrophenyl)thioxomethyl]-
• CAS No: 50903-05-4
• MF: C₁₁H₁₂N₂O₃S
• MW: 252.289581298828
• CID: 363804
• PubChem ID: 619828

Morpholine, 4-[(3-nitrophenyl)thioxomethyl]- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-[(3-nitrophenyl)thioxomethyl]-
• morpholin-4-yl-(3-nitrophenyl)methanethione
• 50903-05-4
• N-(3-Nitro-thiobenzoyl)-morpholine
• XAFOXMYZPFBAJQ-UHFFFAOYSA-N
• STK221289
• BIM-0004208.P001
• SR-01000451005
• CBMicro_004215
• AKOS000348275
• SMSF0013013
• SR-01000451005-1
• DTXSID10347291
• Oprea1_187269
• BDBM50487515
• CHEMBL2262749
• CB06080
• 4-(3-Nitrobenzothioyl)morpholine #
• 4-(3-NITROBENZENECARBOTHIOYL)MORPHOLINE

• Inchi： InChI=1S/C11H12N2O3S/c14-13(15)10-3-1-2-9(8-10)11(17)12-4-6-16-7-5-12/h1-3,8H,4-7H2
• InChI Key： XAFOXMYZPFBAJQ-UHFFFAOYSA-N
• SMILES： C1COCCN1C(=S)C2=CC(=CC=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 252.05696
• Monoisotopic Mass: 252.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 90.4Ų

Experimental Properties

• PSA: 55.61